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Compound of Interest

Compound Name: 2-Amino-5-bromophenol

Cat. No.: B182750

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Amino-5-bromophenol, a versatile
chemical intermediate with significant applications in research and development. This
document details its physicochemical properties, synthesis methodologies, and key
applications, with a focus on providing practical information for laboratory and development

settings.

Core Physicochemical Properties

2-Amino-5-bromophenol, with the CAS number 38191-34-3, is a substituted aromatic
compound containing amino, bromo, and hydroxyl functional groups.[1][2] These groups confer
its utility as a building block in the synthesis of more complex molecules. A summary of its key
guantitative properties is presented in Table 1.
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Property Value Source(s)
Molecular Formula C6H6BrNO [L1121[31[4]
Molecular Weight 188.02 g/mol [1112][31[4]
Melting Point 125-127 °C (decomposition) [1][5][6]
99.5-100.5 °C (crude) [1][5]

149.5-150.5 °C (literature

value) L]

Appearance Solid

Purity 95% - 98% (typical 2]

commercial)

Storage Temperature

Room Temperature or 2°C -
8°C

[4]

Synthesis and Experimental Protocols

The synthesis of 2-Amino-5-bromophenol can be achieved through various routes. Two

common methods are detailed below.

Synthesis from 5-bromo-2-nitrophenol

A prevalent method for the synthesis of 2-Amino-5-bromophenol involves the reduction of 5-

bromo-2-nitrophenol.

Experimental Protocol:

» Dissolution: Dissolve 5-bromo-2-nitrophenol (0.292 g, 1.34 mmol) in 30 mL of a 0.5%

agueous sodium hydroxide solution with stirring until complete dissolution.[1][5]

e Reduction: Add sodium bisulfite (2.00 g, 85% purity, 9.76 mmol) to the solution and stir at

room temperature for 15 minutes.[1][5]

 Acidification: After the reaction is complete, slowly acidify the reaction mixture with dilute
hydrochloric acid to a pH of 5.[1][5]
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o Extraction: Extract the mixture three times with diethyl ether (40 mL portions).[1][5]

e Drying and Concentration: Combine the organic phases and dry over anhydrous sodium
sulfate. Concentrate the organic phase under reduced pressure to yield the crude product.[1]

[5]

 Purification: Recrystallize the crude product from an ether/hexane mixture to obtain pure 2-
amino-5-bromophenol.[1][5]
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Synthesis workflow from 5-bromo-2-nitrophenol.

Synthesis from N-(4-bromo-2-hydroxyphenyl)acetamide

Another documented synthesis route involves the hydrolysis of N-(4-bromo-2-
hydroxyphenyl)acetamide.

Experimental Protocol:

e Suspension: Suspend N-(4-bromo-2-hydroxyphenyl)acetamide (1.35 g, 5.87 mmol) in a
mixture of ethanol (30 mL) and 3 M hydrochloric acid (30 mL).[1]

o Reflux: Heat the suspension to 100 °C (reflux) for 3 hours.[1]

¢ Neutralization and Concentration: Add 1 M sodium carbonate (45 mL) to the mixture and
remove the ethanol under reduced pressure.[1]

o Extraction: Extract the residue with dichloromethane (3 x 250 mL).[1]

e Drying and Concentration: Dry the combined organic phases and concentrate to yield the
product.[1]

Applications in Research and Drug Development
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2-Amino-5-bromophenol serves as a versatile substrate and building block in various
research applications.

Research Applications

o Enzyme Substrate: It is utilized as a substrate for studying the activity of microperoxidases,
which are involved in the metabolism of hydrogen peroxide and organic hydroperoxides.[4]

e Calcium lon Studies: The compound is also employed in the study of intracellular calcium
levels.[4]

Drug Development and Medicinal Chemistry

o Anticancer Research: 2-Amino-5-bromophenol has demonstrated anticancer activity
against the MCF7 breast cancer cell line, an estrogen receptor-positive cell line.[4] It is
hypothesized that its anticancer activity may stem from the inhibition of protein synthesis
through DNA binding.[4]

» Scaffold for Bioactive Molecules: The presence of multiple reactive sites makes it a valuable
scaffold for synthesizing derivatives with potential therapeutic properties. For instance, it can
be a precursor for bromophenol-indolin-2-one hybrids, which have been investigated for their
anticancer activities.[7] Aminophenol derivatives, in general, are important intermediates in
the synthesis of various pharmaceuticals.[8]
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Applications of 2-Amino-5-bromophenol.

Hypothetical Sighaling Pathway Involvement

While specific signaling pathway interactions of 2-Amino-5-bromophenol itself are not
extensively detailed, its derivatives can be designed to target various cellular pathways. For
example, a hypothetical derivative could be synthesized to inhibit a specific kinase involved in a

cancer-related signaling cascade.
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Hypothetical inhibition of a signaling pathway.

Safety and Handling
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2-Amino-5-bromophenol is associated with several hazard classifications. It is harmful if
swallowed, in contact with skin, or if inhaled.[3] It can cause skin and serious eye irritation, and
may cause respiratory irritation.[3][9] It may also cause an allergic skin reaction.[3]

Precautionary Measures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10][11]

Wash skin thoroughly after handling.[11]

Do not eat, drink, or smoke when using this product.[10][11]

Use only outdoors or in a well-ventilated area.[10][11]

Wear protective gloves, protective clothing, eye protection, and face protection.[10][11]

In case of accidental release, spills should be cleaned up immediately, avoiding dust
generation.[12] For detailed safety information, refer to the Safety Data Sheet (SDS) provided
by the supplier.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/pdf/Comparative_Analysis_of_the_Biological_Activities_of_2_Amino_5_bromophenol_Derivatives.pdf
https://patents.google.com/patent/US4743595A/en
https://patents.google.com/patent/US4743595A/en
https://store.apolloscientific.co.uk/product/2-amino-5-bromophenol
https://static.cymitquimica.com/products/54/pdf/sds-OR9739.pdf
https://file.medchemexpress.com/batch_PDF/HY-W007625/2-Amino-4-bromophenol-SDS-MedChemExpress.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30930_msds.pdf
https://www.benchchem.com/product/b182750#2-amino-5-bromophenol-cas-number-38191-34-3
https://www.benchchem.com/product/b182750#2-amino-5-bromophenol-cas-number-38191-34-3
https://www.benchchem.com/product/b182750#2-amino-5-bromophenol-cas-number-38191-34-3
https://www.benchchem.com/product/b182750#2-amino-5-bromophenol-cas-number-38191-34-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b182750?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

